N1-(4-fluorophenethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-[2-(4-fluorophenyl)ethyl]-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C24H30FN3O4S/c1-18-5-11-22(12-6-18)33(31,32)28-17-3-2-4-21(28)14-16-27-24(30)23(29)26-15-13-19-7-9-20(25)10-8-19/h5-12,21H,2-4,13-17H2,1H3,(H,26,29)(H,27,30)
• InChI Key: LVQUUGNVKWPDMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C24H30FN3O4S
• Molecular Weight: 475.6 g/mol

Description

N1-(4-fluorophenethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide, also known as FPEOE, is a compound that has garnered attention in the scientific community due to its potential applications in medical research. FPEOE is a synthetic compound that belongs to the class of oxalamides, which are small molecules that have been shown to have a range of biological activities. In

Scientific Research Applications

Neuroscience and Pharmacology

• Role of Orexin-1 Receptor Mechanisms : Research on compounds related to N1-(4-fluorophenethyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide explores the modulation of feeding, arousal, stress, and drug abuse through orexin receptors. The study found that certain orexin receptor antagonists could reduce binge eating in rats without affecting standard food intake, highlighting a potential pharmacological treatment for eating disorders with a compulsive component (Piccoli et al., 2012).

Chemical Synthesis and Application

• Fluorometric Determination : Research on related chemical structures has led to developments in fluorometric determination techniques for a-oxomethylene compounds, demonstrating the utility of certain compounds in analytical chemistry (Nakamura & Tamura, 1979).
• Synthesis of Piperidone Oxime Ethers : Studies have explored the synthesis of polyfunctionalized piperidone oxime ethers and their cytotoxicity on HeLa cells, suggesting potential applications in anticancer drug synthesis (Parthiban et al., 2011).
• Novel Anticancer Agents : The synthesis of novel α-aminophosphonate derivatives with a 2-oxoquinoline structure has been investigated for their anticancer activities, showing promise as new therapeutic agents (Fang et al., 2016).

Novel Synthetic Routes and Mechanisms

• Synthesis of Fluoropiperidines : A synthetic route for new 1-alkyl-3-aminomethyl-3-fluoropiperidines has been described, highlighting the relevance of such compounds as building blocks in medicinal chemistry (Van Hende et al., 2009).